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Compound of Interest

4-Chloro-quinoline-3-
Compound Name: o
carboxylicacid

cat. No.: B8516075

4-Chloro-quinoline-3-carboxylic acid (CAS No. 179024-66-9) is a heterocyclic organic
compound featuring a quinoline core functionalized with a chlorine atom and a carboxylic acid
group.[1] Its molecular structure, particularly the presence of reactive sites like the chloro and
carboxylic acid moieties, makes it a valuable and versatile building block in medicinal chemistry
and drug development.[1][2] The quinoline scaffold is a privileged structure in pharmacology,
appearing in numerous approved drugs, and this chlorinated derivative serves as a key
intermediate for synthesizing novel therapeutic agents and functional materials.[2]

Given its role in early-stage research and development, a thorough understanding of its safety
profile is not merely a regulatory formality but a cornerstone of responsible science.
Professionals handling this compound must operate with a proactive safety mindset, grounded
in a detailed analysis of its potential hazards, even when comprehensive toxicological data is
limited. This guide provides a deep dive into the safety considerations, handling protocols, and
emergency procedures for 4-Chloro-quinoline-3-carboxylic acid, designed for the scientists and
researchers at the forefront of innovation.
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Property Data Source

Chemical Formula C10H6CINO2 [1]

Molecular Weight ~207.61 g/mol [1][3]
3-Quinolinecarboxylic acid, 4-

Synonyms [1]
chloro-

Appearance Solid, powder [1114]

CAS Number 179024-66-9 [1][5]

Table 1: Physical & Chemical Properties of 4-Chloro-quinoline-3-carboxylic acid

Section 2: Hazard Analysis & GHS Classification

A critical review of available Safety Data Sheets (SDS) reveals a significant lack of harmonized
GHS classification for 4-Chloro-quinoline-3-carboxylic acid itself, with some sources providing
no data.[5] However, data for structurally related quinoline derivatives, such as 4-
chloroquinoline and other isomers, consistently point towards specific hazards.[6][7] A
conservative approach, therefore, necessitates treating 4-Chloro-quinoline-3-carboxylic acid as
possessing these potential hazards until proven otherwise.

The primary risks associated with compounds of this class include irritation to the skin, eyes,
and respiratory system.[4][7] Harmful effects upon ingestion are also a significant concern.[6]
The causality behind this lies in the reactivity of the quinoline nucleus and its substituents,
which can interact with biological macromolecules, leading to irritation and potential toxicity.
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Hazard Class

GHS Classification

Key Findings & Notes

Acute Toxicity, Oral

Category 4 (Harmful if

swallowed)

While data for the specific
compound is sparse, related
quinolines are known to be
harmful if ingested.[6][8]

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

This is a consistent
classification across similar
quinoline compounds.[7] Direct
contact can cause

inflammation.[6]

Serious Eye Damage/Irritation

Category 2/2A (Causes serious

eye irritation)

Direct contact with the powder
can cause significant irritation
and potential damage.[4][7]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (May cause

respiratory irritation)

Inhalation of dust can irritate

the respiratory tract.[7][9]

Carcinogenicity/Mutagenicity

Data Not Available

No specific data was found for
this compound. However,
studies on the parent
compound, quinoline, have
indicated potential mutagenic

activity, warranting caution.[6]

Table 2: GHS Hazard Classification Analysis based on available data and surrogate

compounds.
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Diagram 1: Potential Hazard & Exposure Pathways
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Diagram 2: PPE Selection & Donning Workflow
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Caption: Diagram 2: PPE Selection & Donning Workflow
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Section 4: Standard Operating Procedures for
Handling & Storage

Safe Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the work
area (fume hood) is clean and uncluttered.

« Aliquotting: Avoid scooping or pouring the powder in a way that creates dust clouds. Use
spatulas gently. For weighing, tare the container with the lid on to minimize the time the
container is open.

e Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent
splashing.

o Post-Handling: After handling, decontaminate the work surface. Wash hands thoroughly with
soap and water, even after removing gloves. [4][10]Contaminated work clothing should not
be allowed out of the workplace. Storage:

o Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place. [4][5]
[10]* Incompatibilities: Keep away from strong oxidizing agents, as these can lead to
vigorous and potentially hazardous reactions. [6]* Security: Store in a locked cabinet or area
with restricted access to authorized personnel only. [10]

Section 5: Emergency Protocols & First Response
Immediate and correct response to an emergency can significantly mitigate harm.
Accidental Release/Spill:

o Evacuate & Secure: Immediately alert others in the area and evacuate non-essential
personnel. Secure the area and restrict access.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

e Assess: Do not attempt cleanup without the proper PPE, including respiratory protection.
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e Contain & Clean: For a small spill, carefully sweep up the solid material, avoiding dust
generation. [9]Use a HEPA-filtered vacuum for larger spills if available. Place the collected
material into a suitable, labeled, and sealed container for hazardous waste disposal. [6]5.
Decontaminate: Clean the spill area with soap and water once the solid is removed. [10]
Fire-Fighting Measures:

» Extinguishing Media: Use dry chemical powder, carbon dioxide (COz2), or alcohol-resistant
foam. [5][6][9]Do not use a direct water jet, as it may scatter the powder.

e Hazards: Combustion may produce poisonous and corrosive fumes, including carbon
monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride gas. [6][9][11]*
Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and full
protective gear. [5][9] First-Aid Measures: The following are immediate first-response actions.
In all cases of significant exposure, seek prompt medical attention and provide the attending
physician with the Safety Data Sheet. [9]* Inhalation: Move the person to fresh air. If
breathing is difficult, give oxygen. If breathing has stopped, begin artificial respiration
immediately. [4][5][12]* Skin Contact: Immediately remove all contaminated clothing. Wash
the affected skin area thoroughly with plenty of soap and running water. [4][5][12]* Eye
Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the
eyelids open. [4][5][9]Remove contact lenses if present and easy to do. Continue rinsing.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. [4][5][9]
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Diagram 3: Emergency Spill Response Decision Tree
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Caption: Diagram 3: Emergency Spill Response Decision Tree
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Section 6: Toxicological & Ecological Profile - A
Data Gap Analysis

For 4-Chloro-quinoline-3-carboxylic acid (CAS 179024-66-9), specific, peer-reviewed
toxicological and ecological data is largely unavailable in public databases and supplier SDS.
[5]This data gap is common for research-grade chemicals. In the absence of specific data, a
risk assessment must be based on the known properties of the chemical class. Quinolines can
be toxic to aquatic life, and their release into the environment must be strictly avoided. The
precautionary principle dictates that the compound should be handled as if it possesses the
potential for long-term health effects and environmental toxicity until comprehensive data
proves otherwise.

Section 7: Disposal Considerations

All waste containing 4-Chloro-quinoline-3-carboxylic acid, including spilled material, empty
containers, and contaminated PPE, must be treated as hazardous waste.

o Procedure: Dispose of contents and container at an approved waste disposal plant in
accordance with all local, state, and federal regulations. [4][12]* Environmental Precaution:
Do not allow the chemical to enter drains, soil, or waterways. [9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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